3-Hydroxy-4-sulfobenzoic Acid Potassium Salt
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-4-sulfobenzoic Acid Potassium Salt is a low molecular weight acid binding agent used as a transfer catalyst in organic synthesis . It is an equimolar, phase transfer catalyst that reacts with alkali metal chloride leading to the formation of an intermediate that can be methylated or sulfonylated .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-Hydroxy-4-sulfobenzoic Acid Potassium Salt involves the sulfonation of 3-hydroxybenzoic acid followed by neutralization with potassium hydroxide.", "Starting Materials": [ "3-hydroxybenzoic acid", "sulfuric acid", "potassium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 3-hydroxybenzoic acid in sulfuric acid.", "Step 2: Add sulfur trioxide to the reaction mixture to sulfonate the 3-hydroxybenzoic acid.", "Step 3: Dilute the reaction mixture with water and neutralize with potassium hydroxide.", "Step 4: Filter the resulting precipitate and wash with water.", "Step 5: Dry the product to obtain 3-Hydroxy-4-sulfobenzoic Acid Potassium Salt." ] } | |
CAS RN |
411224-30-1 |
Product Name |
3-Hydroxy-4-sulfobenzoic Acid Potassium Salt |
Molecular Formula |
C₇H₆O₆S ·xK |
Molecular Weight |
218.18 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.